Cas no 2172234-95-4 (4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

• Product Name: 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• CAS No: 2172234-95-4
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6452572
• PubChem ID: 165550310
• Update Time: 2025-09-22

4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• EN300-1482786
• 4-chloro-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
• 2172234-95-4

• Inchi： 1S/C27H25ClN2O5/c1-3-27(2,25(33)29-23-14-16(24(31)32)12-13-22(23)28)30-26(34)35-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-14,21H,3,15H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QZCCIZQDKDOWLM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

4-Chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic Acid (CAS No. 2172234-95-4): A Comprehensive Overview

4-Chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172234-95-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid with a unique functional group structure that includes a chloro substituent, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety, and a methyl-substituted butanamide side chain. The intricate structure of this compound makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. In the context of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid, the Fmoc group plays a crucial role in maintaining the integrity of the amino functionality during synthetic processes, allowing for precise control over the compound's reactivity and selectivity. This feature is particularly important in the synthesis of complex molecules where multiple functional groups need to be manipulated without unwanted side reactions.

Recent studies have highlighted the potential of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid in the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses. The chloro substituent and the methyl-substituted butanamide side chain contribute to its high affinity for these targets, making it a promising lead compound for further optimization.

In addition to its enzymatic inhibition properties, 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy. The mechanism of action appears to involve disruption of key signaling pathways that are often dysregulated in cancer cells, such as those involving protein kinases and transcription factors.

The synthesis of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc-amino intermediate, coupling with the appropriate benzoic acid derivative, and subsequent deprotection to reveal the active amino group. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid as a therapeutic agent. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which are expected to provide more comprehensive data on its therapeutic potential.

Beyond its direct applications in drug development, 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid also serves as an important tool for understanding fundamental biological processes. Its ability to modulate specific protein-protein interactions and signaling pathways makes it a valuable probe for studying cellular mechanisms involved in disease progression and drug resistance. Researchers are actively exploring these aspects to gain deeper insights into the molecular basis of various diseases and to identify new targets for intervention.

In conclusion, 4-chloro-3-2-{(9H-fluoren-9-yloxycarbonyl)amino}-N-(1-methylpropyl)benzamide, or more precisely, 4-chloro-3-(1-(fluoren‐9‐yloxycarbonylamino)‐1‐methylpropylcarbamoyl)benzoic acid, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for developing novel therapeutic agents and advancing our understanding of complex biological systems. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in both academic research and pharmaceutical development.